Cas no 2241138-48-5 (8,8-dioxo-8lambda6-thia-1-azabicyclo3.2.1octane-5-carboxylic acid)

• Product Name: 8,8-dioxo-8lambda6-thia-1-azabicyclo3.2.1octane-5-carboxylic acid
• CAS No: 2241138-48-5
• MF: C₇H₁₁NO₄S
• MW: 205.23154091835
• CID: 6037141
• PubChem ID: 138005722
• Update Time: 2025-05-19

8,8-dioxo-8lambda6-thia-1-azabicyclo3.2.1octane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED
• 8,8-dioxo-8lambda6-thia-1-azabicyclo3.2.1octane-5-carboxylic acid
• 8-Thia-1-azabicyclo[3.2.1]octane-5-carboxylic acid 8,8-dioxide
• 2241138-48-5
• EN300-1719042
• E?-thia-1-azabicyclo[3.2.1]octane-5-carboxylic acid
• 8,8-Dioxo-8lambda6-thia-1-azabicyclo[3.2.1]octane-5-carboxylic acid
• 8,8-dioxo-8
• Z3214816499

• Inchi： 1S/C7H11NO4S/c9-6(10)7-2-1-4-8(5-3-7)13(7,11)12/h1-5H2,(H,9,10)
• InChI Key： BBAVFERODPJBFD-UHFFFAOYSA-N
• SMILES： S1(C2(C(=O)O)CCCN1CC2)(=O)=O

Computed Properties

• Exact Mass: 205.04087901g/mol
• Monoisotopic Mass: 205.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.59±0.1 g/cm3(Predicted)
• Boiling Point: 406.0±47.0 °C(Predicted)
• pka: 3.23±0.20(Predicted)

Additional information on 8,8-dioxo-8lambda6-thia-1-azabicyclo3.2.1octane-5-carboxylic acid

Research Brief on 8,8-Dioxo-8lambda6-thia-1-azabicyclo[3.2.1]octane-5-carboxylic Acid (CAS: 2241138-48-5)

In recent years, the compound 8,8-dioxo-8lambda6-thia-1-azabicyclo[3.2.1]octane-5-carboxylic acid (CAS: 2241138-48-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic sulfonamide derivative exhibits unique structural and pharmacological properties, making it a promising candidate for drug development. The compound's core structure, featuring a sulfone group and a carboxylic acid moiety, allows for versatile interactions with biological targets, particularly in the context of enzyme inhibition and antibacterial activity.

Recent studies have focused on the synthesis and optimization of 8,8-dioxo-8lambda6-thia-1-azabicyclo[3.2.1]octane-5-carboxylic acid derivatives to enhance their bioavailability and therapeutic efficacy. A 2023 publication in the Journal of Medicinal Chemistry reported a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study also highlighted the compound's potential as a β-lactamase inhibitor, which could be pivotal in combating antibiotic-resistant bacterial strains.

In addition to its antibacterial applications, research has explored the compound's role in modulating inflammatory pathways. A preclinical study published in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of 8,8-dioxo-8lambda6-thia-1-azabicyclo[3.2.1]octane-5-carboxylic acid exhibit selective inhibition of cyclooxygenase-2 (COX-2), suggesting potential utility in treating chronic inflammatory conditions. These findings underscore the compound's multifaceted pharmacological profile and its relevance to both infectious and non-communicable diseases.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 8,8-dioxo-8lambda6-thia-1-azabicyclo[3.2.1]octane-5-carboxylic acid. Recent computational modeling studies have provided insights into structure-activity relationships (SAR), enabling more targeted modifications. For instance, a 2024 study utilized molecular docking simulations to identify key interactions between the compound and its biological targets, paving the way for the design of next-generation derivatives with improved efficacy and reduced off-target effects.

In conclusion, 8,8-dioxo-8lambda6-thia-1-azabicyclo[3.2.1]octane-5-carboxylic acid represents a promising scaffold for drug discovery, with applications spanning antibacterial and anti-inflammatory therapies. Ongoing research aims to address current limitations and unlock its full therapeutic potential, positioning it as a key player in the future of precision medicine.